3-Amino-3-(2-bromophenyl)propanamide

• Molecular Formula: C9H11BrN2O
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 3-amino-3-(2-bromophenyl)propanamide
• InChI: InChI=1S/C9H11BrN2O/c10-7-4-2-1-3-6(7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)
• InChI Key: ITYVOJHPOQGLEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(CC(=O)N)N)Br

Description

3-Amino-3-(2-bromophenyl)propanamide (CAS 1293175-15-1) is a brominated phenylpropanamide derivative of interest in organic synthesis and pharmaceutical research. This compound features a primary amino group and an amide functionality on a propanamide backbone, making it a valuable chiral building block for the construction of more complex molecules . Its molecular formula is C 9 H 11 BrN 2 O, and it has a molecular weight of 243.10 g/mol . This chemical serves as a specialized intermediate in peptide synthesis methodologies. The amino group can be incorporated using standard coupling reagents to form peptide bonds, extending peptide chains from the C-terminus to the N-terminus in a stepwise manner . Furthermore, the 2-bromophenyl moiety is a versatile handle for further synthetic elaboration. It can participate in metal-catalyzed cross-coupling reactions, such as Suzuki or Heck reactions, enabling researchers to diversify the aromatic portion of the molecule and create a library of analogs for structure-activity relationship (SAR) studies . This makes the compound particularly useful in medicinal chemistry for the discovery and optimization of lead compounds . The product is provided strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers should handle this material with appropriate precautions in a controlled laboratory setting.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-3-(2-bromophenyl)propanamide typically involves the reaction of 2-bromobenzaldehyde with nitromethane to form 2-bromo-β-nitrostyrene. This intermediate is then reduced to 2-bromo-β-phenylethylamine, which is subsequently acylated with acetic anhydride to yield the final product .

Industrial Production Methods

the synthesis generally follows similar routes as described above, with optimizations for large-scale production, such as the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

3-Amino-3-(2-bromophenyl)propanamide undergoes various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The bromophenyl group can be reduced to form phenyl derivatives.

Substitution: The bromine atom can be substituted with other functional groups, such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of phenyl derivatives.

Substitution: Formation of hydroxyl or alkyl derivatives.

Scientific Research Applications

3-Amino-3-(2-bromophenyl)propanamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Amino-3-(2-bromophenyl)propanamide involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the bromophenyl group can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physico-Chemical Properties

The 2-bromophenyl substituent distinguishes this compound from its analogs. Bromine, being a heavy halogen, increases molecular weight and polarizability compared to fluorine or alkyl groups. Below is a comparative analysis of key analogs:

Compound Name	Substituent	Molecular Formula	Yield (%)	Melting Point (°C)	Key NMR Data (δ, ppm)	Source
3-Amino-3-(2-bromophenyl)propanamide*	2-Bromophenyl	C₉H₁₀BrN₂O	N/A	N/A	N/A	Extrapolated
Compound 7	Hydroxyimino	C₉H₁₀N₃O₂	34	Not reported	1H NMR (Acetone-d6): 9.45 (s, 1H)
Compound 12	2,3,4-Trifluorophenyl	C₉H₇F₃N₃O₂	26	Not reported	19F NMR: -137.5, -144.0, -161.5
Compound 23	2-Mercaptophenyl	C₉H₁₀N₃O₂S	65	324–325	1H NMR (DMSO-d6): 9.20 (s, 1H)
Compound 24	2-Ethylphenyl	C₁₁H₁₄N₃O₂	74	266–268	1H NMR (DMSO-d6): 9.43 (s, 1H)

*Note: Data for 3-Amino-3-(2-bromophenyl)propanamide are inferred from analogs.

Key Observations:

• Substituent Impact on Yield : Fluorinated derivatives (e.g., Compound 12, 26% yield) generally exhibit lower synthetic yields compared to alkyl-substituted analogs (e.g., Compound 24, 74% yield) . Bromine’s bulkiness may further complicate synthesis.
• Thermal Stability : The mercaptophenyl derivative (Compound 23) shows a high melting point (324–325°C), suggesting strong intermolecular interactions, whereas ethyl-substituted analogs melt at lower temperatures (266–268°C) .
• NMR Signatures: The hydroxyimino group in Compound 7 generates a distinct singlet at δ 9.45 ppm, while bromine’s electron-withdrawing effect would likely deshield adjacent protons in the target compound .

Biological Activity

3-Amino-3-(2-bromophenyl)propanamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C9H10BrN2O
• Molecular Weight : 228.09 g/mol
• IUPAC Name : 3-amino-N-(2-bromophenyl)propanamide

Biological Activity Overview

Research indicates that 3-amino-3-(2-bromophenyl)propanamide exhibits various biological activities, including antibacterial, antifungal, and potential anticancer properties.

Antibacterial Activity

Studies have demonstrated that compounds similar to 3-amino-3-(2-bromophenyl)propanamide possess significant antibacterial effects against both Gram-positive and Gram-negative bacteria. For instance:

Bacterial Strain	Minimum Inhibitory Concentration (MIC) µM
Bacillus subtilis	4.69 - 22.9
Staphylococcus aureus	5.64 - 77.38
Escherichia coli	2.33 - 156.47
Pseudomonas aeruginosa	13.40 - 137.43

These findings suggest that the compound may inhibit bacterial growth through mechanisms that disrupt cellular processes or structures .

Antifungal Activity

The antifungal properties of this compound have also been explored, showing effectiveness against common fungal strains:

Fungal Strain	Minimum Inhibitory Concentration (MIC) µM
Candida albicans	16.69 - 78.23
Fusarium oxysporum	56.74 - 222.31

The data indicates that the compound may interfere with fungal cell wall synthesis or function .

The exact mechanism by which 3-amino-3-(2-bromophenyl)propanamide exerts its biological effects is still under investigation. However, it is hypothesized that the bromine atom may enhance the lipophilicity of the molecule, allowing better interaction with cellular membranes and increasing bioavailability.

Enzyme Interaction Studies

Research has indicated that compounds with similar structures can interact with specific enzymes involved in metabolic pathways, potentially leading to altered enzyme activity and subsequent biological effects .

Case Studies and Research Findings

• Study on Antimicrobial Properties : A study published in a peer-reviewed journal highlighted the antimicrobial effectiveness of various derivatives of brominated compounds, including those similar to 3-amino-3-(2-bromophenyl)propanamide, demonstrating their potential as lead compounds for drug development .
• Proteomic Analysis : Another research effort utilized proteomics to identify molecular targets of amino acid derivatives, suggesting that such compounds could modulate protein function and influence cellular signaling pathways .